Cas no 33422-66-1 (L-Threonine,N-[(1H-purin-6-ylamino)carbonyl]- (9CI))

L-Threonine,N-[(1H-purin-6-ylamino)carbonyl]- (9CI) structure
33422-66-1 structure
Product Name:L-Threonine,N-[(1H-purin-6-ylamino)carbonyl]- (9CI)
CAS No:33422-66-1
MF:C10H12N6O4
MW:280.240080833435
CID:309105
PubChem ID:584483
Update Time:2025-04-19

L-Threonine,N-[(1H-purin-6-ylamino)carbonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Threonine,N-[(1H-purin-6-ylamino)carbonyl]- (9CI)
    • N-(Purin-6-ylcarbamoyl)-L-threonine
    • N-(7(9)H-purin-6-ylcarbamoyl)-threonine
    • N-(Purin-6-ylcarbamoyl)threonin
    • N-(purin-6-ylcarbamoyl)threonine
    • N-[(1H-Purin-6-yl)carbamoyl]-L-threonine
    • N-{Hydroxy[(9H-purin-6-yl)amino]methylidene}threonine
    • NSC144743
    • NSC-144743
    • DTXSID20955048
    • 33422-66-1
    • L-Threonine, N-[(1H-purin-6-ylamino)carbonyl]-
    • 3-hydroxy-2-(7H-purin-6-ylcarbamoylamino)butanoic acid
    • Inchi: 1S/C10H12N6O4/c1-4(17)5(9(18)19)15-10(20)16-8-6-7(12-2-11-6)13-3-14-8/h2-5,17H,1H3,(H,18,19)(H3,11,12,13,14,15,16,20)
    • InChI Key: LRLURXLUACWPAF-UHFFFAOYSA-N
    • SMILES: OC(C)C(C(=O)O)NC(NC1=C2C(=NC=N1)N=CN2)=O

Computed Properties

  • Exact Mass: 280.09216
  • Monoisotopic Mass: 280.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 153Ų

Experimental Properties

  • Density: 1.689
  • Boiling Point: 674°Cat760mmHg
  • Flash Point: 361.5°C
  • Refractive Index: 1.793
  • PSA: 148.1
  • LogP: -0.22770
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